Cas no 2549009-38-1 (1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol)

• Product Name: 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol
• CAS No: 2549009-38-1
• MF: C₁₂H₁₄N₂OS₂
• MW: 266.382359981537
• CID: 5313182
• PubChem ID: 154583186
• Update Time: 2025-10-28

1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[6-(Methylthio)-2-benzothiazolyl]-3-pyrrolidinol
• AKOS040724984
• F6755-2827
• 1-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol
• 2549009-38-1
• 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol

• Inchi： 1S/C12H14N2OS2/c1-16-9-2-3-10-11(6-9)17-12(13-10)14-5-4-8(15)7-14/h2-3,6,8,15H,4-5,7H2,1H3
• InChI Key： BYRMETSYZIIXTC-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCC(C1)O)SC

Computed Properties

• Exact Mass: 266.05475542g/mol
• Monoisotopic Mass: 266.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.0±55.0 °C(Predicted)
• pka: 14.56±0.20(Predicted)

Additional information on 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol

Chemical Profile of 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol (CAS No. 2549009-38-1)

1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2549009-38-1, belongs to a class of molecules that integrate the functionalities of benzothiazole and pyrrolidine moieties, which are well-documented for their roles in medicinal chemistry. The presence of a methylsulfanyl group at the 6-position of the benzothiazole ring introduces a polar character to the molecule, enhancing its solubility and interaction with biological targets.

The structural framework of 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol positions it as a promising candidate for further exploration in drug discovery. The benzothiazole core is a well-established scaffold in medicinal chemistry, known for its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pyrrolidine ring, on the other hand, is frequently incorporated into pharmacophores due to its ability to mimic natural amino acid structures and interact with various biological receptors. The combination of these two motifs in 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol suggests potential dual-targeting capabilities, which could be exploited in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater accuracy. Studies have shown that molecules containing benzothiazole derivatives can modulate enzyme activity and receptor binding, making them attractive for therapeutic applications. For instance, modifications at the methylsulfanyl position have been found to influence the electronic properties of the molecule, thereby affecting its binding mode to protein targets. This has led to the development of more potent and selective inhibitors in various therapeutic areas.

In the context of current research, 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and metabolic syndromes. The benzothiazole moiety is known to interact with enzymes such as lipoxygenases and cyclooxygenases, which are key players in inflammatory processes. By targeting these enzymes or related signaling pathways, compounds like 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol could offer a new avenue for therapeutic intervention.

Additionally, the pyrrolidine ring in this compound may contribute to its bioavailability and metabolic stability. Pyrrolidine derivatives are often found in approved drugs due to their favorable pharmacokinetic profiles. The integration of this scaffold with the benzothiazole core could lead to enhanced pharmacological effects while maintaining good absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. This makes 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol an intriguing candidate for further preclinical and clinical investigations.

Recent studies have also explored the synthetic pathways for accessing derivatives of 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have allowed for more efficient transformations, reducing the need for hazardous reagents and improving environmental sustainability. These developments are crucial for scaling up production and conducting large-scale screenings for biological activity.

The potential applications of 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol extend beyond inflammation modulation. Preliminary data suggest that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS). Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By neutralizing ROS, 1-[6-(Methylsulfanyl)-1,3-benzothiazol-2-yl]pyrrolidin-3-ol could protect cells from damage caused by oxidative injury.

Furthermore，the structural versatility of this compound allows for modifications that can fine-tune its biological activity. Researchers can explore different substituents at various positions on the benzothiazole and pyrrolidine rings to enhance potency or selectivity against specific targets. This flexibility is essential for developing drugs that minimize side effects while maximizing therapeutic benefits.

In conclusion，1-[6-(Methylsulfanyl)-1，3-benzothiazol -2 -y l]py rro lid ine - 3 - o l (C AS N o . 2549009 - 38 - 1 ) represents a promising chemical entity with diverse potential applications in pharmaceutical research。 Its unique structural features，com binat ion o f b enz othia zole a nd p y rro lid ine mo i e ts ，a nd th e pres en ce o f a m eth ylsul fany l group ，position it as an i nteresting cand idate f or fur ther e xploration。 With advanc es i n synt hesi s，m olecul ar m o deling ，a nd bi o logical s tudies，this compoun d holds great promise f or deve lo p ing n e w th erapeut ic agen ts t ar geti ng i nfl ammatory，antioxidant，a nd ot her bi o lo gical pathw ays。